Cas no 20127-08-6 (3-1-(carboxymethyl)cyclohexylpropanoic acid)

• Product Name: 3-1-(carboxymethyl)cyclohexylpropanoic acid
• CAS No: 20127-08-6
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD24479900
• CID: 4633637
• PubChem ID: 91621005
• Update Time: 2025-06-13

3-1-(carboxymethyl)cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 1-(carboxymethyl)-
• 3-[1-(carboxymethyl)cyclohexyl]propanoic acid
• 3-1-(carboxymethyl)cyclohexylpropanoic acid

• MDL： MFCD24479900
• Inchi： 1S/C11H18O4/c12-9(13)4-7-11(8-10(14)15)5-2-1-3-6-11/h1-8H2,(H,12,13)(H,14,15)
• InChI Key： BOKIRPUSQNSUMB-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)(CCC(O)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-1-(carboxymethyl)cyclohexylpropanoic acid

Introduction to 3-1-(carboxymethyl)cyclohexylpropanoic acid (CAS No. 20127-08-6)

3-1-(carboxymethyl)cyclohexylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 20127-08-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexyl ring substituted with a carboxymethyl group and a propanoic acid moiety, exhibits unique structural and functional properties that make it valuable in various chemical and biological applications.

The structural framework of 3-1-(carboxymethyl)cyclohexylpropanoic acid consists of a cyclohexane ring linked to a propanoic acid side chain at one position, with a carboxymethyl group attached to another position on the same ring. This configuration imparts flexibility and chirality to the molecule, making it a versatile intermediate in the synthesis of more complex organic compounds. The presence of both carboxylic acid and ester-like functionalities allows for diverse chemical transformations, including esterification, amidation, and polymerization reactions.

In recent years, 3-1-(carboxymethyl)cyclohexylpropanoic acid has garnered attention in the development of novel pharmaceutical agents due to its potential biological activity. Research studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, modifications to the cyclohexyl ring or the carboxymethyl group could enhance binding affinity or metabolic stability, crucial factors in drug design.

One area where 3-1-(carboxymethyl)cyclohexylpropanoic acid has shown promise is in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The rigid cyclohexane core provides a stable scaffold for designing molecules that can direct stereochemical outcomes in chemical reactions. This is particularly relevant in pharmaceutical synthesis, where enantiopure compounds are often required for efficacy and minimal side effects.

The compound's utility extends beyond pharmaceutical applications into materials science. For example, its ability to form hydrogen bonds and its compatibility with various polymer matrices make it a candidate for developing functional coatings or biodegradable polymers. Recent advancements in green chemistry have highlighted the importance of such bio-based intermediates that can reduce environmental impact while maintaining high performance.

From a synthetic chemistry perspective, 3-1-(carboxymethyl)cyclohexylpropanoic acid serves as an important building block for constructing more complex molecules. Its reactivity allows chemists to introduce additional functional groups or modify existing ones through controlled reactions such as nucleophilic addition or oxidation processes. This adaptability is crucial in drug discovery pipelines, where rapid access to diverse molecular structures is essential for identifying lead compounds.

The pharmacological potential of derivatives of 3-1-(carboxymethyl)cyclohexylpropanoic acid has been explored in several preclinical studies. Researchers have investigated its interaction with biological targets such as kinases and proteases, which are often implicated in diseases like cancer and inflammation. By tailoring the substituents on the cyclohexyl ring or the propanoic acid moiety, scientists aim to optimize potency and selectivity for therapeutic use.

In conclusion, 3-1-(carboxymethyl)cyclohexylpropanoic acid (CAS No. 20127-08-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in pharmaceutical synthesis and materials science. As research continues to uncover new methodologies for its utilization, this compound is poised to play an increasingly significant role in advancing both medicinal chemistry and industrial applications.